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Compound of Interest

Compound Name: Esterastin

Cat. No.: B15578485 Get Quote

The safe and compliant disposal of chemical compounds is a cornerstone of laboratory safety

and environmental stewardship. Esterastin, a potent inducer of ferroptosis, requires careful

handling and disposal due to its inherent toxicity. This guide provides a comprehensive, step-

by-step procedure for the proper disposal of Esterastin, ensuring the safety of laboratory

personnel and adherence to regulatory standards.

Hazard and Safety Data for Esterastin
Before handling Esterastin, it is crucial to be fully aware of its physical properties and

associated hazards. The following table summarizes key safety and quantitative data sourced

from supplier safety data sheets (SDS).
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Property Data

Chemical Name

2-[1-[4-[2-(4-chlorophenoxy)acetyl]-1-

piperazinyl]ethyl]-3-(2-ethoxyphenyl)-4(3H)-

quinazolinone

Synonyms Erastin

CAS Number 571203-78-6

Molecular Formula C₃₀H₃₁ClN₄O₄

Molecular Weight 547.04 g/mol

Physical State Crystalline solid[1]

GHS Hazard Statements H301: Toxic if swallowed[2]

Signal Word Danger[2]

Solubility

Soluble in DMSO (~1 mg/ml) and

dimethylformamide (~10 mg/ml).[1] Sparingly

soluble in aqueous buffers.[1]

Stability

Solid form is stable for ≥4 years at -20°C.[1]

Solutions are unstable and should be prepared

fresh.[3][4][5]

Experimental Protocol for Esterastin Disposal
The recommended and safest method for disposing of Esterastin is to treat it as hazardous

chemical waste. Chemical neutralization or degradation should not be attempted within the

laboratory without a formally validated protocol, as this can create unknown byproducts or

unsafe reactions. The following procedure details the correct segregation, containment, and

disposal of Esterastin waste through your institution's Environmental Health and Safety (EHS)

department or a licensed waste management contractor.

Principle
All forms of Esterastin waste, including pure compound, contaminated materials, and

solutions, must be collected as hazardous chemical waste. This waste must be clearly labeled,
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safely stored, and disposed of in accordance with local, regional, and national environmental

regulations.[2][6] Under no circumstances should Esterastin or its solutions be disposed of

down the drain or in regular trash.[6][7]

Step-by-Step Disposal Procedure
Step 1: Waste Identification and Segregation Properly segregate waste at the point of

generation to prevent accidental mixing with incompatible chemicals.[8]

Solid Waste: Collect unused or expired Esterastin powder, along with any contaminated

items like weighing papers, gloves, and pipette tips, in a dedicated hazardous waste

container for solid toxic chemicals.

Liquid Waste: Collect solutions of Esterastin (e.g., in DMSO) in a separate, compatible

hazardous waste container for liquid toxic organic waste. Do not mix with other waste

streams unless compatibility has been confirmed.[6]

Empty Containers: Original containers of Esterastin must be triple-rinsed with a suitable

solvent (e.g., DMSO, followed by acetone or ethanol). The rinsate must be collected as

hazardous liquid waste.[9] After triple-rinsing and air-drying, the container may be disposed

of according to institutional policies.[9]

Step 2: Use of Personal Protective Equipment (PPE) Always wear appropriate PPE when

handling Esterastin waste to minimize exposure risk.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or chemical splash goggles.

Body Protection: A standard laboratory coat.

Step 3: Waste Collection and Containment

Container Selection: Use only containers that are in good condition, leak-proof, and

chemically compatible with the waste.[9] Plastic containers are often preferred for hazardous

waste to minimize the risk of breakage.[6]
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Container Handling: Keep the waste container securely closed except when adding waste.[7]

[9] Do not overfill containers; leave at least 10% of headspace to allow for expansion.

Step 4: Labeling of Hazardous Waste Proper labeling is a critical regulatory requirement.[10]

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[7]

The label must include:

The words "Hazardous Waste."[6][9]

The full chemical name: "Esterastin" (or "Erastin"). Avoid abbreviations.[6]

For mixtures, list all constituents and their approximate percentages.

The relevant hazard information (e.g., "Toxic").[6]

The date of waste accumulation (start date).

Your name, laboratory, and contact information.[6]

Step 5: Safe Storage

Store the labeled waste container in a designated and secure location within the laboratory,

often called a Satellite Accumulation Area.[7]

Ensure the storage area has secondary containment to capture any potential leaks.

Segregate the Esterastin waste container from incompatible materials, particularly strong

acids, bases, and oxidizing agents.

Step 6: Arranging for Final Disposal

Once the container is full or you are ready to dispose of it, contact your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor to schedule a pickup.[6][9]

Follow their specific procedures for waste collection and documentation.
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Disposal Workflow Visualization
The following diagram illustrates the logical flow of the Esterastin disposal process, from waste

generation to final collection.
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Caption: Workflow for the safe disposal of Esterastin hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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